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Compound of Interest

Compound Name: 4-(3-Chloropropyl)morpholine

Cat. No.: B193441

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(3-Chloropropyl)morpholine is a versatile heterocyclic compound primarily recognized for its
role as a key intermediate in organic synthesis, most notably in the production of the epidermal
growth factor receptor (EGFR) tyrosine kinase inhibitor, Gefitinib.[1] While its function as a
synthetic building block is well-established, this compound also exhibits intrinsic biological
activities, including biocidal and corrosion-inhibiting properties. This technical guide provides a
comprehensive overview of the known biological activities of N-(3-Chloropropyl)morpholine,
presenting available quantitative data, detailing relevant experimental protocols, and illustrating
its mechanisms of action.

Chemical and Physical Properties

A foundational understanding of the physicochemical characteristics of N-(3-
Chloropropyl)morpholine is essential for its application in research and development.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b193441?utm_src=pdf-interest
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Morpholine_Laurate_as_a_Corrosion_Inhibitor_for_Mild_Steel_in_Acidic_Media.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 7357-67-7 [2]
Molecular Formula C7H14CINO [2]
Molecular Weight 163.65 g/mol [2]
Appearance Colorless to pale yellow liquid [2]
Boiling Point 115°C @ 25mmHg
Density 1.0409 g/cm3
Flash Point 91°C
Solubility Soluble in water and organic 2]
solvents

Biological Activity and Mechanisms of Action

The biological activities of N-(3-Chloropropyl)morpholine are primarily categorized into its
biocidal and corrosion-inhibiting effects. Its role as a reactive intermediate in the synthesis of
pharmacologically active molecules is also a key aspect of its utility.

Biocidal Activity

N-(3-Chloropropyl)morpholine is utilized as a biocide, particularly in water treatment processes,
to control microbial growth.[2] The proposed mechanism of action is centered on the disruption
of essential metabolic processes within microorganisms.[2] As a quaternary ammonium
compound, its positively charged nitrogen atom can interact with the negatively charged
components of microbial cell membranes, such as phospholipids and proteins.[3][4] This
interaction can lead to the disorganization of the cell membrane, increased permeability, and
subsequent leakage of intracellular contents, ultimately resulting in cell lysis and death.[3][5]

Corrosion Inhibition

In industrial applications, N-(3-Chloropropyl)morpholine serves as a corrosion inhibitor.[2] The
mechanism involves the adsorption of the molecule onto the surface of metals, forming a

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://wap.guidechem.com/encyclopedia/n-3-chloropropyl-morpholine-dic15054.html
https://wap.guidechem.com/encyclopedia/n-3-chloropropyl-morpholine-dic15054.html
https://wap.guidechem.com/encyclopedia/n-3-chloropropyl-morpholine-dic15054.html
https://wap.guidechem.com/encyclopedia/n-3-chloropropyl-morpholine-dic15054.html
https://wap.guidechem.com/encyclopedia/n-3-chloropropyl-morpholine-dic15054.html
https://wap.guidechem.com/encyclopedia/n-3-chloropropyl-morpholine-dic15054.html
https://wap.guidechem.com/encyclopedia/n-3-chloropropyl-morpholine-dic15054.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7350379/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9663149/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7350379/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4277564/
https://wap.guidechem.com/encyclopedia/n-3-chloropropyl-morpholine-dic15054.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

protective film that isolates the metal from the corrosive environment.[6] This adsorption can

occur via two primary mechanisms:

» Physisorption: Electrostatic interactions between the protonated morpholine molecule and
the charged metal surface.[1]

e Chemisorption: The formation of coordinate bonds between the lone pair electrons of the
nitrogen and oxygen atoms in the morpholine ring and the vacant d-orbitals of the metal
atoms.[1][6]
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1. Cell Seeding
Seed cells in a 96-well plate and incubate for 24h.

2. Compound Treatment
Treat cells with varying concentrations of N-(3-Chloropropyl)morpholine.
3. Incubation
Incubate for 24-72h.

4. MTT Addition
Add MTT solution to each well and incubate for 2-4h.

‘

5. Formazan Solubilization
Add solubilization buffer (e.g., DMSO) to dissolve formazan crystals.

'

6. Absorbance Measurement
Measure absorbance at ~570 nm using a microplate reader.

'

7. Data Analysis
Calculate cell viability and determine the ICso value.
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1. Prepare Serial Dilutions
Create two-fold serial dilutions of N-(3-Chloropropyl)morpholine in broth in a 96-well plate.

2. Inoculum Preparation
Prepare a standardized microbial inoculum (e.g., 0.5 McFarland).

3. Inoculation
Inoculate each well with the microbial suspension.

'

4. Incubation
Incubate the plate under appropriate conditions (e.g., 37°C for 18-24h).

'

5. MIC Determination
Visually inspect for the lowest concentration with no visible growth.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-(3-Chloropropyl)morpholine: A Technical Guide to its
Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193441#biological-activity-of-n-3-chloropropyl-
morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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